![molecular formula C12H16N2O B2947336 N-(3-methylphenyl)pyrrolidine-1-carboxamide CAS No. 35799-26-9](/img/structure/B2947336.png)
N-(3-methylphenyl)pyrrolidine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(3-methylphenyl)pyrrolidine-1-carboxamide” is a compound that contains a pyrrolidine ring, which is a five-membered nitrogen heterocycle . This type of structure is widely used by medicinal chemists to create compounds for the treatment of human diseases . The pyrrolidine ring allows for efficient exploration of the pharmacophore space due to sp3-hybridization, contributes to the stereochemistry of the molecule, and increases three-dimensional coverage due to the non-planarity of the ring .
Molecular Structure Analysis
The molecular structure of “N-(3-methylphenyl)pyrrolidine-1-carboxamide” is characterized by a pyrrolidine ring attached to a carboxamide group and a 3-methylphenyl group . The empirical formula is C12H17N3O , and the molecular weight is 219.28 .Chemical Reactions Analysis
While specific chemical reactions involving “N-(3-methylphenyl)pyrrolidine-1-carboxamide” are not detailed in the literature, pyrrolidine derivatives are known to be versatile in chemical reactions . They can undergo various transformations, including ring construction and functionalization .Scientific Research Applications
Drug Discovery
Pyrrolidine derivatives are often explored in drug discovery due to their potential biological activities. They can serve as scaffolds for novel therapeutic agents targeting various diseases. For example, they have been studied as inverse agonists of nuclear hormone receptors related to autoimmune diseases .
Pharmacology
In pharmacology, pyrrolidine derivatives have been designed as inhibitors with potential applications as cholinesterase inhibitors. These compounds are compared with reference drugs like tacrine for their inhibitory properties against enzymes like acetylcholinesterase (AChE) and Butyrylcholinesterase (BuChE), which are relevant in conditions such as Alzheimer’s disease .
Antitumor Activity
Some pyrrolidine derivatives have shown antitumor activity against various cancers. For instance, certain compounds have exhibited growth inhibition in lung and CNS cancers .
Future Directions
Pyrrolidine derivatives, including “N-(3-methylphenyl)pyrrolidine-1-carboxamide”, hold promise in the field of drug discovery due to their versatile scaffold and wide range of biological activities . Future research could focus on exploring different synthetic strategies, studying their mechanisms of action, and evaluating their potential as therapeutic agents .
properties
IUPAC Name |
N-(3-methylphenyl)pyrrolidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O/c1-10-5-4-6-11(9-10)13-12(15)14-7-2-3-8-14/h4-6,9H,2-3,7-8H2,1H3,(H,13,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GBAXIZXGDZHLTH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)NC(=O)N2CCCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-methylphenyl)pyrrolidine-1-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.